Cas no 1036-49-3 (Isookanin)

Isookanin structure
Isookanin structure
Product Name:Isookanin
CAS No:1036-49-3
MF:C15H12O6
MW:288.252184867859
CID:165759
PubChem ID:91196552
Update Time:2024-11-26

Isookanin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-7,8-dihydroxy-, (2S)-
    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-7,8-dihydroxy-, (S)-
    • Flavanone,3',4',7,8-tetrahydroxy-, (-)- (8CI)
    • Isookanin
    • (S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7,8-dihydroxy-4H-1-benzopyran-4-one
    • AKOS040760476
    • (s)-2-(3,4-dihydroxyphenyl)-7,8 dihydroxychroman-4-one
    • CS-0135184
    • CHEMBL4747567
    • 3',4',7,8-Tetrahydroxyflavanone
    • Q63396561
    • (S)-2-(3,4-Dihydroxyphenyl)-7,8-dihydroxychroman-4-one
    • (2S)-2-(3,4-dihydroxyphenyl)-7,8-dihydroxy-3,4-dihydro-2H-1-benzopyran-4-one
    • HY-N7677
    • D85185
    • 1036-49-3
    • (2S)-2-(3,4-dihydroxyphenyl)-7,8-dihydroxy-2,3-dihydrochromen-4-one
    • FS-7142
    • SCHEMBL26034914
    • DA-54437
    • Inchi: 1S/C15H12O6/c16-9-3-1-7(5-12(9)19)13-6-11(18)8-2-4-10(17)14(20)15(8)21-13/h1-5,13,16-17,19-20H,6H2/t13-/m0/s1
    • InChI Key: ZPVNWCMRCGXRJD-ZDUSSCGKSA-N
    • SMILES: O1C2C(=C(C=CC=2C(C[C@H]1C1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

  • Exact Mass: 288.06336
  • Monoisotopic Mass: 288.06338810 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 288.25
  • XLogP3: 1.5
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Color/Form: Powder
  • PSA: 107.22

Isookanin Pricemore >>

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